Cas no 583-92-6 (4-Methylsulfanyl-2-oxo-butanoic acid)

• Product Name: 4-Methylsulfanyl-2-oxo-butanoic acid
• CAS No: 583-92-6
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 369773
• PubChem ID: 473
• Update Time: 2025-04-19

4-Methylsulfanyl-2-oxo-butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(methylthio)-2-oxo-
• 4-methylsulfanyl-2-oxobutanoic acid
• 4-methylsulfanyl-2-oxo-butanoic acid
• 4-(Methylsulfanyl)-2-oxobutanoic acid
• 4-Methylthio-2-oxobutanoic acid
• 2-oxo-4-methylthiobutanoate
• 2-keto-4-methylthiobutyric acid
• 4-Methylthio-2-oxobutanoate
• 2-oxomethionine
• 4-(Methylthio)-2-oxobutanoic acid
• 2-Oxo-4-(methylthio)butanoic acid
• 4-methylsulfanyl-2-oxobutanoate
• alpha-oxo-gamma-methylthiobutyric acid
• 4-Methylsulfanyl-2-oxo-butanoic acid

• Inchi： 1S/C5H8O3S/c1-9-3-2-4(6)5(7)8/h2-3H2,1H3,(H,7,8)
• InChI Key： SXFSQZDSUWACKX-UHFFFAOYSA-N
• SMILES： CSCCC(C(O)=O)=O

Computed Properties

• Exact Mass: 148.01944
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• XLogP3: 0.44

Experimental Properties

• PSA: 54.37
• FEMA: 3881 | 4-(METHYLTHIO)-2-OXOBUTANOIC ACID

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids